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Oct-5-ynamide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oct-5-ynamide is an organic compound belonging to the ynamide family. Ynamides are
characterized by a nitrogen atom attached to an acetylenic carbon, a structural motif that
bestows unique reactivity and makes them valuable building blocks in organic synthesis. Their
stability, compared to the more reactive ynamines, allows for a broader range of chemical
transformations. This guide provides an in-depth look at the chemical structure, properties, and
a plausible synthetic route for Oct-5-ynamide, alongside the general biological significance of
the ynamide class of molecules.

Chemical Structure and Properties

The chemical structure of Oct-5-ynamide features an eight-carbon chain with a triple bond at
the 5th position and a terminal amide group. Based on this structure, its fundamental chemical
properties can be determined.

Table 1: Chemical Properties of Oct-5-ynamide
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Property Value Source
Molecular Formula CsH13NO Calculated
Molecular Weight 139.19 g/mol Calculated
CAS Number Not available

Melting Point Not available

Boiling Point Not available

Solubility Not available

Synthesis of Oct-5-ynamide

While a specific, documented synthesis of Oct-5-ynamide is not readily available in the
literature, a plausible and efficient synthetic route can be designed starting from the
commercially available precursor, Oct-5-yn-1-ol (CAS: 41547-21-1)[1]. The proposed synthesis
involves a two-step process: conversion of the alcohol to an alkyl bromide, followed by a
copper-catalyzed coupling with a protected amine, and subsequent deprotection and
amidation.

Experimental Protocol: Proposed Synthesis of Oct-5-
yhamide

Step 1: Synthesis of 1-bromo-oct-5-yne

To a solution of Oct-5-yn-1-ol (1.0 eq) in dichloromethane (DCM) at 0 °C, add
triphenylphosphine (1.2 eq).

Slowly add carbon tetrabromide (1.2 eq) portion-wise, maintaining the temperature at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 3 hours.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water and extract with DCM.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel to afford 1-bromo-oct-5-
yne.

Step 2: Synthesis of Oct-5-ynamide

This step is adapted from general procedures for ynamide synthesis utilizing a copper-

catalyzed coupling reaction.[2][3]

In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve acetamide
(2.0 eq) in dry toluene.

Add potassium carbonate (K2COs, 2.0 eq) and copper(l) iodide (Cul, 0.1 eq).

Add N,N'-dimethylethylenediamine (DMEDA, 0.2 eq) as a ligand.

Add the previously synthesized 1-bromo-oct-5-yne (1.0 eq) to the reaction mixture.

Heat the mixture to reflux (approximately 110 °C) and stir for 24 hours.

Monitor the reaction progress by TLC or gas chromatography-mass spectrometry (GC-MS).

After completion, cool the reaction mixture to room temperature and filter through a pad of
Celite.

Wash the filter cake with ethyl acetate.
Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield Oct-5-ynamide.

Synthetic Workflow Diagram
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Caption: Proposed two-step synthesis of Oct-5-ynamide from Oct-5-yn-1-ol.

Biological Activity and Applications

While there is no specific biological activity reported for Oct-5-ynamide itself, the ynamide
functional group is of significant interest in medicinal chemistry and drug development.
Ynamides are considered versatile building blocks for the synthesis of complex nitrogen-
containing molecules.[4][5]

Ynamides have been explored for their potential as:

» Peptide Coupling Reagents: They can facilitate the formation of peptide bonds, a
fundamental process in the synthesis of therapeutic peptides.[6]
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e Precursors to Bioactive Heterocycles: Ynamides are used in various cyclization reactions to
construct diverse heterocyclic scaffolds, many of which are found in biologically active
natural products and pharmaceuticals.

o Covalent Inhibitors: The electrophilic nature of the ynamide triple bond allows for its use as a
"warhead" in covalent inhibitors, which can form a stable bond with target proteins, leading to

potent and prolonged therapeutic effects.

The exploration of Oct-5-ynamide and its derivatives could therefore be a promising avenue

for the discovery of novel therapeutic agents.

Logical Relationship of Ynamide Reactivity

The reactivity of ynamides is governed by the polarization of the alkyne, which is influenced by
the electron-withdrawing group on the nitrogen atom. This makes the internal carbon of the
alkyne electrophilic and the terminal carbon nucleophilic, allowing for a variety of

transformations.
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Caption: Key reaction pathways involving the versatile ynamide functional group.

Conclusion

Oct-5-ynamide represents an interesting, yet underexplored, member of the ynamide family.
Based on established synthetic methodologies, a reliable route to this compound can be
proposed, opening the door for its investigation in various chemical and biological applications.
The unique electronic properties of the ynamide functional group suggest that Oct-5-ynamide
could serve as a valuable tool for synthetic chemists and drug discovery professionals in the
development of novel molecular entities. Further research is warranted to fully elucidate its
chemical properties and biological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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